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Compound of Interest

Compound Name: Caffeic aldehyde

Cat. No.: B1141455 Get Quote

Essential Safety and Handling Guide for Caffeic
Aldehyde
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Caffeic aldehyde. The following procedures for

personal protective equipment (PPE), operational handling, and disposal are designed to

ensure a safe laboratory environment.

Hazard Identification and Quantitative Data
Caffeic aldehyde is classified as a hazardous substance. It is a skin and eye irritant and may

cause respiratory irritation.[1][2] While some safety data sheets for the related compound,

caffeic acid, indicate a suspicion of causing cancer, this has not been explicitly stated for

Caffeic aldehyde itself.[3][4] Always handle this compound with care, adhering to the safety

protocols outlined below.

The following table summarizes the GHS hazard classifications for Caffeic aldehyde.[1][2]
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Hazard Class Hazard Category GHS Code Hazard Statement

Skin

Corrosion/Irritation
2 H315 Causes skin irritation

Serious Eye

Damage/Eye Irritation
2A H319

Causes serious eye

irritation

Specific Target Organ

Toxicity (Single

Exposure)

3 H335
May cause respiratory

irritation

Quantitative toxicity data and occupational exposure limits for Caffeic aldehyde are not readily

available. Therefore, it is imperative to handle the substance with particular care, assuming

high toxicity.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure when handling Caffeic
aldehyde. The following equipment is mandatory.[3][5][6]

Eye and Face Protection: Wear tight-sealing safety goggles or a face shield to protect

against splashes and dust.[5][7] All protective eyewear must meet the ANSI Z.87.1 standard.

[6][7]

Hand Protection: Chemical-resistant gloves are required.[8] Disposable nitrile gloves offer

broad short-term protection, but it is advisable to consult the glove manufacturer's chemical

resistance guide for specific recommendations.[7] Always inspect gloves before use and

change them immediately upon contamination.[7]

Body Protection: A flame-resistant lab coat should be worn and kept buttoned to cover as

much skin as possible.[6][7] Long pants and closed-toe, closed-heel shoes are mandatory.[7]

[8] Avoid clothing made from synthetic materials like polyester or acrylic.[7]

Respiratory Protection: If engineering controls such as a fume hood are not sufficient to keep

dust and fume exposures below permissible limits, a respirator is required.[7] The use of a

respirator necessitates annual medical evaluations, fit testing, and proper training.[7]
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Operational Plan: Handling Caffeic Aldehyde
Adherence to a strict operational protocol is critical for the safe handling of Caffeic aldehyde.

1. Preparation and Engineering Controls:

Obtain and read all safety precautions before handling.[3]
Work in a well-ventilated area, preferably under a chemical fume hood.
Ensure that an eyewash station and safety shower are in close proximity to the workstation.
[5]
Avoid the formation of dust.[5]

2. Handling the Compound:

Don the appropriate PPE as described above.
Immediately change any clothing that becomes contaminated.
Apply preventive skin protection.
Avoid breathing in dust, fumes, or vapors.[9]

3. Post-Handling Procedures:

Wash hands and face thoroughly after handling the substance.
Keep the container tightly closed and store it in a dry, locked-up area accessible only to
authorized personnel.[3]

Below is a workflow diagram for the safe handling of Caffeic aldehyde.
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Caption: Workflow for the safe handling of Caffeic aldehyde.

Disposal Plan
Proper disposal of Caffeic aldehyde and its containers is crucial to prevent environmental

contamination and ensure safety.

1. Waste Collection:

Do not dispose of Caffeic aldehyde with household garbage or allow it to enter the sewage
system.[9]
Collect waste material in its original container or a suitable, clearly labeled waste container.
Do not mix with other waste materials.

2. Container Disposal:

Handle uncleaned, empty containers in the same manner as the product itself.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1141455?utm_src=pdf-body-img
https://www.benchchem.com/product/b1141455?utm_src=pdf-body
https://www.benchchem.com/product/b1141455?utm_src=pdf-body
https://www.benchchem.com/product/b1141455?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/70750m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Final Disposal:

Dispose of the waste material and containers at an approved waste disposal plant in
accordance with all local, regional, and national regulations.[3]

The following diagram illustrates the disposal workflow for Caffeic aldehyde.
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Caption: Disposal workflow for Caffeic aldehyde waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (2E)-3-(3,4-dihydroxyphenyl)prop-2-enal | C9H8O3 | CID 5281871 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Caffeic aldehyde - Wikipedia [en.wikipedia.org]

3. bg.cpachem.com [bg.cpachem.com]

4. carlroth.com [carlroth.com]

5. fishersci.com [fishersci.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://bg.cpachem.com/msds?num=SB48224&dnl=sd_-_Caffeic_acid_CAS_331-39-5_%28SB48224%29_%28EU%29.pdf
https://www.benchchem.com/product/b1141455?utm_src=pdf-body
https://www.benchchem.com/product/b1141455?utm_src=pdf-body-img
https://www.benchchem.com/product/b1141455?utm_src=pdf-body
https://www.benchchem.com/product/b1141455?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2E_-3-_3_4-dihydroxyphenyl_prop-2-enal
https://pubchem.ncbi.nlm.nih.gov/compound/2E_-3-_3_4-dihydroxyphenyl_prop-2-enal
https://en.wikipedia.org/wiki/Caffeic_aldehyde
https://bg.cpachem.com/msds?num=SB48224&dnl=sd_-_Caffeic_acid_CAS_331-39-5_%28SB48224%29_%28EU%29.pdf
https://www.carlroth.com/medias/SDB-NE08-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc3OTh8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNGMvaDBiLzg5NTA4NTA3ODEyMTQucGRmfDA2MDgwZmQxMWIzNjQwYjExODJiYmMzN2U2ZTdjY2Q2OWFmZDQ4YmRkNTJkMjE2YmZiMjQyNmVhZTBjZTY2YjY
https://www.fishersci.com/store/msds?partNumber=AC114931000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Personal Protective Equipment | Department of Chemistry and Biochemistry
[chemistry.osu.edu]

7. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

8. Chapter 19 – Personal Protective Equipment (PPE) [ehs.lbl.gov]

9. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling Caffeic
aldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141455#personal-protective-equipment-for-
handling-caffeic-aldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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